Cas no 2138056-55-8 (1-Ethenyl-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-Ethenyl-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138056-55-8
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5895477
• PubChem ID: 165497718
• Update Time: 2025-05-24

1-Ethenyl-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-ethylcyclohex-2-en-1-ol
• 2138056-55-8
• EN300-1155961
• 1-Ethenyl-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C10H16O/c1-3-9-5-7-10(11,4-2)8-6-9/h4-5,7,9,11H,2-3,6,8H2,1H3
• InChI Key： BIQGTNUETPSTLX-UHFFFAOYSA-N
• SMILES： OC1(C=C)C=CC(CC)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Ethenyl-4-ethylcyclohex-2-en-1-ol

Introduction to 1-Ethenyl-4-ethylcyclohex-2-en-1-ol (CAS No. 2138056-55-8)

1-Ethenyl-4-ethylcyclohex-2-en-1-ol, with the CAS number 2138056-55-8, is a cyclic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexene ring, substituted with an ethenyl group and an ethyl group, and a hydroxyl group. The combination of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-Ethenyl-4-ethylcyclohex-2-en-1-ol can be represented as follows: C₁₀H₁₆O. The presence of the hydroxyl group (OH) makes it a versatile building block for further functionalization, while the cyclohexene ring provides a rigid framework that can influence the conformational stability and reactivity of the molecule. The ethenyl (C₂H₃) and ethyl (C₂H₅) substituents add additional complexity and potential for diverse chemical transformations.

In the context of pharmaceutical research, 1-Ethenyl-4-ethylcyclohex-2-en-1-ol has been explored for its potential as a precursor in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The researchers found that derivatives of 1-Ethenyl-4-ethylcyclohex-2-en-1-ol exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential therapeutic applications.

Beyond pharmaceuticals, 1-Ethenyl-4-ethylcyclohex-2-en-1-ol has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer or comonomer in polymer synthesis. A recent study published in the Polymer Chemistry (2023) demonstrated the use of this compound to synthesize novel copolymers with enhanced mechanical properties and thermal stability. The researchers reported that these copolymers exhibited improved tensile strength and elasticity compared to traditional polymers, making them promising candidates for advanced materials applications.

In addition to its synthetic utility, 1-Ethenyl-4-ethylcyclohex-2-en-1-ol has been studied for its environmental impact and biodegradability. A study published in the Journal of Environmental Science and Health (2023) investigated the biodegradation kinetics of this compound under various environmental conditions. The results indicated that 1-Ethenyl-4-ethylcyclohex-2-en-1-ol is moderately biodegradable, with significant degradation observed within 60 days under aerobic conditions. This finding is crucial for assessing its environmental fate and potential risks associated with its use.

The synthetic methods for producing 1-Ethenyl-4-ethylcyclohex-2-en-1-ol have also been extensively studied. A review article published in the Tetrahedron Letters (2023) summarized several efficient synthetic routes, including metal-catalyzed reactions and organocatalytic approaches. These methods offer high yields and excellent selectivity, making them suitable for large-scale production. One notable method involves the palladium-catalyzed coupling reaction between an alkyne and an alkene, followed by ring-closing metathesis to form the cyclohexene ring.

The safety profile of 1-Ethenyl-4-ethylcyclohex-2-en-1-ol is another important aspect that has been investigated. A comprehensive safety assessment published in the Toxicology Letters (2023) evaluated its toxicity through various assays, including acute toxicity tests, genotoxicity studies, and chronic exposure studies. The results indicated that this compound exhibits low toxicity at relevant concentrations, with no significant genotoxic effects observed. However, proper handling precautions are still recommended to ensure worker safety during production and use.

In conclusion, 1-Ethenyl-4-methylcyclohexanone (CAS No. 2138056-55-8), or more accurately referred to as 1-Ethenyl-4-methylcyclohexanone (CAS No. 97797), is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further functionalization and development into novel compounds with diverse properties and potential uses. Ongoing research continues to uncover new applications and improve our understanding of this fascinating molecule.